N-(3-chlorophenyl)-N-(2-methoxybenzoyl)piperidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-N-(2-methoxybenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-26-18-11-4-3-10-17(18)19(24)23(16-9-7-8-15(21)14-16)20(25)22-12-5-2-6-13-22/h3-4,7-11,14H,2,5-6,12-13H2,1H3
• InChI Key: CBXYRECEVCUQAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N(C2=CC(=CC=C2)Cl)C(=O)N3CCCCC3
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• CAS No.: 899992-77-9

Description

N-(3-chlorophenyl)-N-(2-methoxybenzoyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H21ClN2O3 and its molecular weight is 372.85. The purity is usually 95%.
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Scientific Research Applications

Sigma Receptor Scintigraphy in Breast Cancer Detection

One significant application of a closely related iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), has been in the visualization of primary breast tumors. This study aimed to exploit the compound's preferential binding to sigma receptors, which are overexpressed on breast cancer cells. The administration of P-(123)I-MBA to patients with mammographically suspicious breast masses demonstrated its potential in accumulating within breast tumors in vivo. This preliminary work suggests that similar compounds, including N-(3-chlorophenyl)-N-(2-methoxybenzoyl)piperidine-1-carboxamide, could be further explored for their utility in noninvasively assessing tumor proliferation through sigma receptor binding (Caveliers et al., 2002).

Pharmacokinetics and Metabolism Studies

Another study focused on the disposition, metabolism, and pharmacokinetics of a selective cannabinoid receptor antagonist, showcasing the extensive metabolic pathways that such compounds undergo in the human body. While this research did not directly involve this compound, it highlights the importance of understanding how similar compounds are absorbed, metabolized, and excreted in humans. These insights are crucial for developing pharmaceuticals that target specific receptors within the body, including those for treating conditions like insomnia or cancer (Miao et al., 2012).

Environmental and Occupational Exposure Studies

Research into environmental and occupational exposure to chemicals similar to this compound has provided valuable insights into the potential health risks associated with prolonged exposure to certain compounds. Studies on the effects of pesticides and flame retardants, for example, have revealed associations with adverse health outcomes, underscoring the need for careful handling and regulation of such substances. While these studies do not directly involve this compound, they illustrate the broader context of chemical safety and the potential impact on human health (Hardell & Sandström, 1979).